(2S)-4-(dimethylamino)-2-hydroxybutanoic acid
Overview
Description
“(2S)-4-(dimethylamino)-2-hydroxybutanoic acid” is an organic compound that contains both amine and carboxylic acid functional groups . It’s related to other compounds such as “(2S)-2-(DIMETHYLAMINO)-1-PROPANOL” and "N,N-Dimethyl-L-phenylalanine" .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with dimethylamine . For example, a study describes the synthesis and characterization of nano-2-(dimethylamino)-N-(silica-n-propyl)-N,N-dimethylethanaminium chloride, which could potentially be adapted for the synthesis of "this compound" .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-4-(dimethylamino)-2-hydroxybutanoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include protection of the carboxylic acid group, alkylation of the protected intermediate, deprotection of the intermediate, and resolution of the racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "Butanoic acid", "Dimethylamine", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Sodium bicarbonate", "Lithium aluminum hydride", "Ethyl acetate", "Toluene", "Sodium borohydride", "Acetic acid", "Sodium methoxide" ], "Reaction": [ "Protection of carboxylic acid group using methanol and hydrochloric acid to form methyl butanoate", "Alkylation of the protected intermediate using dimethylamine and sodium hydroxide to form N,N-dimethylaminoethyl butanoate", "Deprotection of the intermediate using sodium bicarbonate to form (2S)-4-(dimethylamino)-2-hydroxybutanoic acid", "Resolution of the racemic mixture using either enzymatic or chemical methods to obtain the desired enantiomer" ] } | |
CAS RN |
2639389-86-7 |
Molecular Formula |
C6H13NO3 |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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